Cas no 114687-97-7 (4,7a-Methano-3H,7aH-cyclopenta[e]furo[3,4-c]oxocin-3,6(7H)-dione,octahydro-3a,7,10,10a-tetrahydroxy-8,10b-dimethyl-,(3aR,4R,7R,7aS,8R,10R,10aR,10bS)-)

• Product Name: 4,7a-Methano-3H,7aH-cyclopenta[e]furo[3,4-c]oxocin-3,6(7H)-dione,octahydro-3a,7,10,10a-tetrahydroxy-8,10b-dimethyl-,(3aR,4R,7R,7aS,8R,10R,10aR,10bS)-
• CAS No: 114687-97-7
• MF: C₁₅H₂₀O₈
• MW: 328.314505577087
• CID: 226685
• PubChem ID: 3086559
• Update Time: 2025-04-19

4,7a-Methano-3H,7aH-cyclopenta[e]furo[3,4-c]oxocin-3,6(7H)-dione,octahydro-3a,7,10,10a-tetrahydroxy-8,10b-dimethyl-,(3aR,4R,7R,7aS,8R,10R,10aR,10bS)- Chemical and Physical Properties

Names and Identifiers

• 4,7a-Methano-3H,7aH-cyclopenta[e]furo[3,4-c]oxocin-3,6(7H)-dione,octahydro-3a,7,10,10a-tetrahydroxy-8,10b-dimethyl-,(3aR,4R,7R,7aS,8R,10R,10aR,10bS)-
• 4,7a-Methano-3H,7aH-cyclopenta[e]furo[3,4-c]oxocin-3,6(7H)-dione,octahydro-3a,7,10,10a-tetrahydroxy-8,10b-dimethyl-,(3aR,4R,7
• Majucin
• 4,7a-Methano-3H,7aH-cyclopenta(e)furo(3,4-c)oxocin-3,6(7H)-dione, octahydro-3a,7,10,10a-tetrahydroxy-8,10b-dimethyl-, (3aR-(3a-alpha,4-alpha,7-beta,7a-alpha,8-beta,10-alpha,10a-alpha,10b-alpha))-
• (1S,2R,4R,5R,6S,10R,11R,14R)-4,5,10,14-tetrahydroxy-2,6-dimethyl-8,12-dioxatetracyclo[9.3.1.01,5.06,10]pentadecane-9,13-dione
• KH_LIT2_majucin
• CHEMBL5179957
• 3a,7,10,10a-Tetrahydroxy-8,10b-dimethyloctahydro-3H-4,7a-methanocyclopenta[e]furo[3,4-c]oxocine-3,6(7H)-dione
• AKOS040752917
• 114687-97-7
• DTXSID90921457

• Inchi： 1S/C15H20O8/c1-6-3-7(16)15(21)12(2)5-22-11(19)14(12,20)8-4-13(6,15)9(17)10(18)23-8/h6-9,16-17,20-21H,3-5H2,1-2H3/t6-,7-,8-,9+,12-,13+,14-,15+/m1/s1
• InChI Key： VXDVFPLMCHUTNP-KXGILDKWSA-N
• SMILES： O[C@]12[C@@H](C[C@@H](C)[C@]31[C@H](C(=O)O[C@H](C3)[C@]1(C(=O)OC[C@@]21C)O)O)O

Computed Properties

• Exact Mass: 328.116
• Monoisotopic Mass: 328.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.63
• Boiling Point: 590°C at 760 mmHg
• Flash Point: 222.4°C
• Refractive Index: 1.648

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones